Cas no 2229265-74-9 (2-(2-azidoethyl)-2,3-dihydro-1,4-benzodioxine)

• Product Name: 2-(2-azidoethyl)-2,3-dihydro-1,4-benzodioxine
• CAS No: 2229265-74-9
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• CID: 5805474
• PubChem ID: 150386089
• Update Time: 2025-06-12

2-(2-azidoethyl)-2,3-dihydro-1,4-benzodioxine Chemical and Physical Properties

Names and Identifiers

• 2-(2-azidoethyl)-2,3-dihydro-1,4-benzodioxine
• EN300-1788252
• 2229265-74-9

• Inchi： 1S/C10H11N3O2/c11-13-12-6-5-8-7-14-9-3-1-2-4-10(9)15-8/h1-4,8H,5-7H2
• InChI Key： HASOTCYWDQWOLV-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2OCC1CCN=[N+]=[N-]

Computed Properties

• Exact Mass: 205.085126602g/mol
• Monoisotopic Mass: 205.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 32.8Ų

Additional information on 2-(2-azidoethyl)-2,3-dihydro-1,4-benzodioxine

Comprehensive Overview of 2-(2-azidoethyl)-2,3-dihydro-1,4-benzodioxine (CAS No. 2229265-74-9)

The compound 2-(2-azidoethyl)-2,3-dihydro-1,4-benzodioxine (CAS No. 2229265-74-9) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This benzodioxine derivative is characterized by the presence of an azidoethyl functional group, which makes it a valuable intermediate in synthetic chemistry and material science. Researchers and industry professionals are increasingly exploring its utility in click chemistry, bioconjugation, and polymer synthesis, aligning with the growing demand for efficient and modular chemical reactions.

One of the key reasons for the rising interest in 2-(2-azidoethyl)-2,3-dihydro-1,4-benzodioxine is its compatibility with copper-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of click chemistry. This reaction is widely used in drug discovery, bioconjugation, and nanotechnology due to its high efficiency and selectivity. The compound's azido group serves as a reactive handle, enabling the formation of stable triazole linkages under mild conditions. This property is particularly valuable in the development of targeted drug delivery systems and bioimaging probes, which are hot topics in contemporary biomedical research.

In addition to its role in click chemistry, 2-(2-azidoethyl)-2,3-dihydro-1,4-benzodioxine is also being investigated for its potential in polymer chemistry. The benzodioxine scaffold provides rigidity and stability to polymeric materials, while the azidoethyl moiety allows for further functionalization. This dual functionality makes the compound a promising candidate for designing high-performance polymers with tailored properties, such as enhanced thermal stability or controlled biodegradability. Such materials are in high demand for applications ranging from flexible electronics to sustainable packaging.

Another area where 2-(2-azidoethyl)-2,3-dihydro-1,4-benzodioxine shows promise is in the field of photochemistry. The benzodioxine core is known for its photophysical properties, which can be fine-tuned by modifying the substituents. Researchers are exploring its use in photoactive materials, such as organic light-emitting diodes (OLEDs) and photocatalysts. These applications are particularly relevant in the context of renewable energy and green chemistry, which are among the most searched topics in scientific and industrial communities today.

The synthesis and characterization of 2-(2-azidoethyl)-2,3-dihydro-1,4-benzodioxine require careful consideration of reaction conditions to ensure high yield and purity. Advanced analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), are typically employed to confirm its structure. Safety protocols must also be adhered to, given the presence of the azido group, which can be reactive under certain conditions. However, when handled properly, this compound offers a versatile platform for innovation in multiple scientific disciplines.

Looking ahead, the demand for 2-(2-azidoethyl)-2,3-dihydro-1,4-benzodioxine is expected to grow as its applications continue to expand. Its compatibility with cutting-edge technologies like nanomedicine and smart materials positions it as a compound of significant interest. For researchers and manufacturers alike, staying updated on the latest developments related to this molecule is essential for leveraging its full potential. As the scientific community continues to explore its capabilities, 2-(2-azidoethyl)-2,3-dihydro-1,4-benzodioxine is poised to play a pivotal role in advancing modern chemistry and materials science.